Cas no 10300-26-2 (9H-Purine-6-thiol,2-amino-9-(3-O-methyl-b-D-ribofuranosyl)- (8CI))

9H-Purine-6-thiol,2-amino-9-(3-O-methyl-b-D-ribofuranosyl)- (8CI) structure
10300-26-2 structure
Product Name:9H-Purine-6-thiol,2-amino-9-(3-O-methyl-b-D-ribofuranosyl)- (8CI)
CAS No:10300-26-2
MF:C11H15N5O4S
MW:313.332900285721
CID:185648
PubChem ID:4993488
Update Time:2025-04-19

9H-Purine-6-thiol,2-amino-9-(3-O-methyl-b-D-ribofuranosyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine-6-thiol,2-amino-9-(3-O-methyl-b-D-ribofuranosyl)- (8CI)
    • 3'-o-MeTGR
    • 3'-O-Methylthioguanosine
    • AC1NLZ5Y
    • NSC106540
    • NSC-106540
    • CHEMBL1712265
    • DTXSID80407336
    • 9H-Purine-6-thiol, 2-amino-9-(3-O-methyl-.beta.-D-ribofuranosyl)-
    • 10300-26-2
    • SMR001570634
    • MLS002703922
    • Inchi: 1S/C11H15N5O4S/c1-19-7-4(2-17)20-10(6(7)18)16-3-13-5-8(16)14-11(12)15-9(5)21/h3-4,6-7,10,17-18H,2H2,1H3,(H3,12,14,15,21)
    • InChI Key: KQNMPWKRWUZIHC-UHFFFAOYSA-N
    • SMILES: S=C1C2=C(NC(N)=N1)N(C=N2)C1C(C(C(CO)O1)OC)O

Computed Properties

  • Exact Mass: 313.08465
  • Monoisotopic Mass: 313.08447515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • PSA: 128.54
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